Cas no 1269152-08-0 (1-{3-(aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride)

• Product name: 1-{3-(aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride
• CAS No: 1269152-08-0
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 4584922

1-{3-(aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(aminomethyl)phenyl]methyl}pyrrolidin-2-one hydrochloride
• 1-{3-(aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride

• Inchi： 1S/C12H16N2O.ClH/c13-8-10-3-1-4-11(7-10)9-14-6-2-5-12(14)15;/h1,3-4,7H,2,5-6,8-9,13H2;1H
• InChI Key： HZRXDBSODJVPOQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(CN)=C2)CCCC1=O.[H]Cl

Computed Properties

• Exact Mass: 240.103
• Monoisotopic Mass: 240.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{3-(aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride

1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one Hydrochloride: A Comprehensive Overview

1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride, with the CAS number 1269152-08-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidinone ring, which is a five-membered lactam, fused with a phenyl group substituted at the 3-position with an aminomethyl group. This combination imparts distinctive chemical and biological characteristics to the compound.

The synthesis of 1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride involves a series of well-defined organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. The pyrrolidinone core is typically derived from amino acids or related precursors, while the phenyl group is introduced via coupling reactions. The presence of the hydrochloride counterion ensures the compound exists in a stable, water-soluble form, which is advantageous for pharmaceutical applications.

Recent studies have highlighted the potential of pyrrolidinone derivatives as modulators of various biological pathways. For instance, research has shown that 1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride exhibits activity in vitro against certain enzymes implicated in neurodegenerative diseases. This activity suggests that the compound could be a lead candidate for the development of therapies targeting conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its enzymatic activity, 1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride has demonstrated promising results in preclinical models of inflammation and oxidative stress. Its ability to scavenge free radicals and modulate inflammatory cytokines underscores its potential as an anti-inflammatory agent. Furthermore, the compound has shown selectivity towards certain receptor systems, which could be leveraged to develop drugs with fewer off-target effects.

The pharmacokinetic profile of 1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride has also been investigated in animal models. Studies indicate that the compound exhibits moderate bioavailability following oral administration, with a relatively long half-life due to its lipophilic nature. These properties make it a suitable candidate for once-daily dosing regimens in clinical settings.

From a synthetic perspective, the preparation of 1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride can be optimized through green chemistry approaches. For example, the use of microwave-assisted synthesis or catalytic systems can enhance reaction efficiency while reducing environmental impact. Such advancements are critical for scaling up production to meet potential demand in therapeutic applications.

In conclusion, 1-{3-(Aminomethyl)phenylmethyl}pyrrolidin-2-one hydrochloride (CAS No. 1269152-08-0) represents a compelling molecule with diverse biological activities and promising therapeutic potential. Its structural features, coupled with recent research findings, position it as a valuable asset in drug discovery pipelines targeting neurodegenerative diseases, inflammation, and other conditions. Continued exploration into its mechanisms of action and further clinical evaluation will be essential to unlocking its full potential in medicine.